Cas no 402944-81-4 (3-(1H-Benzimidazol-2-yl)benzoic acid)

• Product Name: 3-(1H-Benzimidazol-2-yl)benzoic acid
• CAS No: 402944-81-4
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD02323224
• CID: 332037
• PubChem ID: 329784687
• Update Time: 2025-06-14

3-(1H-Benzimidazol-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(1H-benzimidazol-2-yl)-
• 3-(1H-BENZIMIDAZOL-2-YL)BENZOIC ACID
• 3-(1H-benzo[d]imidazol-2-yl)benzoic acid
• 3-(1H-Benzoimidazol-2-yl)-Benzoic Acid
• 3-benzimidazol-2-ylbenzoic acid
• HMS2575J19
• NS00001470
• DTXSID50353710
• AKOS000275590
• BB 0219530
• F78866
• Oprea1_608645
• MLS000554478
• BQKXFNQLZLSSEP-UHFFFAOYSA-N
• AKOS005693431
• EU-0012421
• SMR000172171
• CCG-20818
• HMS1402P14
• A918307
• SCHEMBL4714012
• 3-(1H-Benzo[d]imidazol-2-yl)benzoicacid
• MFCD02323224
• 3-(1H-benzoimidazol-2-yl)benzoic acid
• Oprea1_360725
• 3-(1H-BENZOIMIDAZOL-2-YL)-BENZOICACID
• 3-(1H-Benzoimidazol-2-yl)-benzoic acid, AldrichCPR
• cid_749289
• CRA94481
• 402944-81-4
• Enamine_003160
• Z56839444
• BDBM93973
• CHEMBL1213608
• STL039984
• BBL100132
• 3-(1H-1,3-benzodiazol-2-yl)benzoic acid
• 3-(1H-3,1-benzimidazol-3-ium-2-yl)benzoate
• STK379899
• 3-(1H-Benzimidazol-2-yl)benzoic acid

• MDL： MFCD02323224
• Inchi： 1S/C14H10N2O2/c17-14(18)10-5-3-4-9(8-10)13-15-11-6-1-2-7-12(11)16-13/h1-8H,(H,15,16)(H,17,18)
• InChI Key： BQKXFNQLZLSSEP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 238.07400
• Monoisotopic Mass: 237.066403
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.8

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.717
• PSA: 65.98000
• LogP: 2.92810
• Vapor Pressure: Not available

3-(1H-Benzimidazol-2-yl)benzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 3-(1H-Benzimidazol-2-yl)benzoic acid

Recent Advances in the Study of 3-(1H-Benzimidazol-2-yl)benzoic acid (CAS: 402944-81-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(1H-Benzimidazol-2-yl)benzoic acid (CAS: 402944-81-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential clinical applications. The information presented herein is derived from recent peer-reviewed publications, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of 3-(1H-Benzimidazol-2-yl)benzoic acid as a key intermediate in the synthesis of novel benzimidazole derivatives, which are known for their broad-spectrum biological activities. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic hydrogenation, to optimize the yield and purity of this compound. These advancements have facilitated its use in high-throughput screening assays aimed at identifying new drug candidates.

In terms of biological activity, 3-(1H-Benzimidazol-2-yl)benzoic acid has demonstrated promising results in preclinical studies. It exhibits potent inhibitory effects on various enzymes, including tyrosine kinases and phosphodiesterases, which are implicated in numerous pathological conditions such as cancer and inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways has been investigated, revealing potential applications in targeted therapy and personalized medicine.

One of the most notable findings is the compound's efficacy in inhibiting tumor growth in xenograft models. Mechanistic studies suggest that this effect is mediated through the suppression of angiogenesis and induction of apoptosis in cancer cells. These findings have spurred further research into its potential as an adjunct therapy in combination with existing chemotherapeutic agents.

Despite these promising results, challenges remain in the clinical translation of 3-(1H-Benzimidazol-2-yl)benzoic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its therapeutic efficacy.

In conclusion, 3-(1H-Benzimidazol-2-yl)benzoic acid (CAS: 402944-81-4) represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activities and synthetic versatility make it a valuable tool in drug discovery and chemical biology. Future research should prioritize the optimization of its pharmacokinetic profile and the exploration of its potential in combination therapies. This brief underscores the importance of continued investigation into this compound to unlock its full therapeutic potential.